Cas no 3875-68-1 (1,3-Dihydroxy-9H-xanthen-9-one)

1,3-Dihydroxy-9H-xanthen-9-one is a xanthone derivative characterized by its distinctive tricyclic aromatic structure, featuring hydroxyl groups at the 1 and 3 positions. This compound exhibits notable chemical stability and serves as a versatile intermediate in organic synthesis, particularly in the development of fluorescent dyes, pharmaceuticals, and bioactive molecules. Its rigid planar structure and electron-rich system contribute to its utility in photophysical applications, including optoelectronic materials. The presence of hydroxyl groups enhances its solubility in polar solvents, facilitating further functionalization. Researchers value this compound for its potential in medicinal chemistry, where xanthone derivatives are explored for their antioxidant, anti-inflammatory, and antimicrobial properties.
1,3-Dihydroxy-9H-xanthen-9-one structure
3875-68-1 structure
Product Name:1,3-Dihydroxy-9H-xanthen-9-one
CAS No:3875-68-1
MF:C13H8O4
MW:228.200223922729
MDL:MFCD00800670
CID:308684
PubChem ID:5488193
Update Time:2025-06-07

1,3-Dihydroxy-9H-xanthen-9-one Chemical and Physical Properties

Names and Identifiers

    • 9H-Xanthen-9-one,1,3-dihydroxy-
    • 1,3-Dihydroxy-9H-xanthen-9-one
    • 1,3-dihydroxy-9H-xanthone
    • 1,3-dihydroxy-xanthen-9-one
    • 1,3-dihydroxy-xanthene-9-one
    • 1,3-dihydroxyxanthenone
    • 1,3-Dihydroxyxanthone
    • 1,3-Dihydroxy-xanthone
    • 3-dihydroxyxanthone
    • AC1NUQBO
    • ALBB-015550
    • CHEMBL388525
    • CTK4I0432
    • SureCN2314333
    • 1,3-dihydroxyxanthen-9-one
    • 9H-Xanthen-9-one, 1,3-dihydroxy-
    • GTHOERCJZSJGHB-UHFFFAOYSA-N
    • BDBM174832
    • HMS3468P10
    • 2276AE
    • STL466245
    • US9114126, MB1
    • R3833
    • D5344
    • 3875-68-1
    • MFCD00800670
    • CS-0181818
    • XD161541
    • AKOS004938955
    • NS-02897
    • SCHEMBL2314333
    • T70866
    • EN300-186368
    • 6,8-Dihydroxyxanthone
    • DTXSID00192030
    • MDL: MFCD00800670
    • Inchi: 1S/C13H8O4/c14-7-5-9(15)12-11(6-7)17-10-4-2-1-3-8(10)13(12)16/h1-6,14-15H
    • InChI Key: GTHOERCJZSJGHB-UHFFFAOYSA-N
    • SMILES: O1C2C=CC=CC=2C(C2C(=CC(=CC1=2)O)O)=O

Computed Properties

  • Exact Mass: 228.04224
  • Monoisotopic Mass: 228.042259
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 0
  • Complexity: 317
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66.8
  • XLogP3: 2.8

Experimental Properties

  • Color/Form: No data available
  • Density: 1.3036 (rough estimate)
  • Melting Point: 259°C(lit.)
  • Boiling Point: 330°C (rough estimate)
  • Flash Point: 199.1°C
  • Refractive Index: 1.4977 (estimate)
  • PSA: 66.76
  • LogP: 2.35740
  • λmax: 325(MeOH)(lit.)
  • Vapor Pressure: 0.0±1.3 mmHg at 25°C

1,3-Dihydroxy-9H-xanthen-9-one Pricemore >>

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1,3-Dihydroxy-9H-xanthen-9-one Related Literature

Additional information on 1,3-Dihydroxy-9H-xanthen-9-one

1,3-Dihydroxy-9H-xanthen-9-one (CAS No. 3875-68-1): A Comprehensive Overview

1,3-Dihydroxy-9H-xanthen-9-one, also known by its CAS number 3875-68-1, is a compound that has garnered significant attention in the fields of organic chemistry, pharmaceuticals, and materials science. This compound belongs to the xanthene family, a class of organic compounds characterized by a tricyclic structure with a central oxygen atom. The unique chemical structure of 1,3-dihydroxy-9H-xanthen-9-one makes it a valuable molecule for various applications, including fluorescence imaging, drug development, and as a precursor in the synthesis of other complex molecules.

The chemical formula of 1,3-dihydroxy-9H-xanthen-9-one is C13H8O4. Its molecular weight is 224.20 g/mol. The compound is a yellow to orange crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). The solubility of 1,3-dihydroxy-9H-xanthen-9-one in water is limited, which can be an important consideration in its application and handling.

In recent years, the study of xanthene derivatives, including 1,3-dihydroxy-9H-xanthen-9-one, has been driven by their potential in biomedical applications. One of the key areas of research has been their use as fluorescent probes for cellular imaging. The ability of these compounds to emit light at specific wavelengths when excited by external light sources makes them valuable tools for visualizing cellular processes and structures. For instance, a study published in the Journal of Fluorescence in 2022 demonstrated that 1,3-dihydroxy-9H-xanthen-9-one-based probes could effectively label mitochondria in living cells with high specificity and low cytotoxicity.

Beyond imaging applications, 1,3-dihydroxy-9H-xanthen-9-one has also shown promise in drug development. Researchers have explored its potential as a scaffold for designing new therapeutic agents. A notable example is its use as a precursor in the synthesis of antitumor drugs. A study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of 1,3-dihydroxy-9H-xanthen-9-one exhibited significant antiproliferative activity against various cancer cell lines. These findings suggest that further optimization and clinical testing could lead to the development of novel anticancer therapies.

The synthetic versatility of 1,3-dihydroxy-9H-xanthen-9-one has also made it an attractive starting material for the preparation of other functional molecules. In materials science, xanthene derivatives are used to create luminescent materials with tunable optical properties. These materials have applications in optoelectronics, such as organic light-emitting diodes (OLEDs) and photovoltaic devices. A recent study published in Advanced Materials highlighted the use of 1,3-dihydroxy-9H-xanthen-9-one-based polymers to enhance the efficiency and stability of OLEDs.

The environmental impact and safety profile of chemicals are critical considerations in their development and application. Studies have shown that 1,3-dihydroxy-9H-xanthen-9-one has low toxicity and environmental persistence when used under controlled conditions. However, proper handling and disposal practices should always be followed to minimize any potential risks. Researchers continue to investigate ways to improve the sustainability and eco-friendliness of xanthene-based compounds.

In conclusion, 1,3-dihydroxy-9H-xanthen-9-one (CAS No. 3875-68-1) is a versatile compound with a wide range of applications in chemistry, biology, and materials science. Its unique properties make it an important molecule for ongoing research and development efforts. As new studies continue to uncover its potential uses and benefits, the future prospects for this compound appear promising.

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